Cas no 2229647-74-7 (3-(2,6-difluoro-4-methylphenyl)prop-2-en-1-ol)

• Product Name: 3-(2,6-difluoro-4-methylphenyl)prop-2-en-1-ol
• CAS No: 2229647-74-7
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 6571569
• PubChem ID: 165611523
• Update Time: 2025-10-23

3-(2,6-difluoro-4-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methylphenyl)prop-2-en-1-ol
• 2229647-74-7
• EN300-1759646

• Inchi： 1S/C10H10F2O/c1-7-5-9(11)8(3-2-4-13)10(12)6-7/h2-3,5-6,13H,4H2,1H3/b3-2+
• InChI Key： LKMYDGVAZUEJIK-NSCUHMNNSA-N
• SMILES： FC1C=C(C)C=C(C=1/C=C/CO)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2,6-difluoro-4-methylphenyl)prop-2-en-1-ol

3-(2,6-Difluoro-4-Methylphenyl)Prop-2-En-1-Ol: A Comprehensive Overview

3-(2,6-Difluoro-4-Methylphenyl)Prop-2-en-1-ol, also known by its CAS number NO2229647-74-7, is a chemically synthesized compound with a unique structure that has garnered significant attention in recent years. This compound belongs to the class of allylic alcohols and is characterized by its fluorinated aromatic ring and an enol group. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring, along with a methyl group at the 4 position, imparts distinct electronic and steric properties to the molecule, making it a valuable compound in various applications.

The synthesis of 3-(2,6-Difluoro-4-Methylphenyl)Prop-2-en-1-ol typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation followed by oxidation to introduce the enol group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for research and industrial applications.

In terms of physical properties, NO2229647-74-7 exhibits a melting point of approximately -5°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, which facilitates its use in various chemical reactions. The compound's stability under normal conditions is excellent, though it may degrade under harsh acidic or basic conditions.

The applications of 3-(2,6-Difluoro-4-Methylphenyl)Prop-2-en-1-ol span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. Recent studies have highlighted its potential as a precursor for anti-inflammatory agents and anticancer drugs due to its ability to modulate key cellular pathways. Additionally, in the field of materials science, this compound has been explored for its role in synthesizing advanced polymers with tailored mechanical properties.

In environmental science, researchers have investigated the biodegradation pathways of NO2229647-74-7. Findings suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms, leading to the formation of less complex byproducts. This knowledge is crucial for assessing its environmental impact and ensuring sustainable practices in its production and disposal.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of 3-(2,6-Difluoro-4-Methylphenyl)Prop-2-en-1-ol. Quantum mechanical calculations reveal that the fluorine atoms significantly influence the molecule's reactivity by withdrawing electron density from the aromatic ring. This effect enhances the electrophilic character of certain positions on the ring, making them more susceptible to nucleophilic attacks during reactions.

The demand for NO2229647-74-7 has been steadily increasing due to its versatility across different chemical sectors. Market analysis indicates that pharmaceutical applications currently dominate its usage, followed closely by materials science research. As new synthetic routes continue to emerge, the cost-effectiveness of this compound is expected to improve further, broadening its applicability.

In conclusion, 3-(2,6-Difluoro-4-Methylphenyl)Prop-2-en-1-Ol, or CAS number NO2229647